Cas no 30129-50-1 (4,6-Dibromopyrimidine-5-carbaldehyde)

• Product Name: 4,6-Dibromopyrimidine-5-carbaldehyde
• CAS No: 30129-50-1
• MF: C₅H₂Br₂N₂O
• MW: 265.890179157257
• MDL: MFCD30280151
• CID: 4669912
• Update Time: 2023-08-14

4,6-Dibromopyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromo-5-formylpyrimidine
• 4,6-dibromopyrimidine-5-carbaldehyde
• BrC1=NC=NC(=C1C=O)Br
• CM10698
• 4,6-Dibromopyrimidine-5-carbaldehyde

• MDL： MFCD30280151
• Inchi： 1S/C5H2Br2N2O/c6-4-3(1-10)5(7)9-2-8-4/h1-2H
• InChI Key： GQKMOKSQVJSKFR-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=C(N=CN=1)Br

Computed Properties

• Exact Mass: 265.85134 g/mol
• Monoisotopic Mass: 263.85339 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.8
• Molecular Weight: 265.89

Experimental Properties

• Density: 2.217±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives